Cas no 33698-60-1 (1,6-Heptadien-3-one)

• Product Name: 1,6-Heptadien-3-one
• CAS No: 33698-60-1
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 1459661
• PubChem ID: 14271035
• Update Time: 2025-04-20

1,6-Heptadien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadien-3-one
• hepta-1,6-dien-3-one
• 33698-60-1
• SCHEMBL3910058
• DTXSID50558263

• Inchi： 1S/C7H10O/c1-3-5-6-7(8)4-2/h3-4H,1-2,5-6H2
• InChI Key： CBAGROYOJMZIRK-UHFFFAOYSA-N
• SMILES： O=C(C=C)CCC=C

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds